2-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]ethan-1-ol

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• SMILES: C1CC2=C(C1NCCO)C=CC(=C2)Cl
• InChI: InChI=1S/C11H14ClNO/c12-9-2-3-10-8(7-9)1-4-11(10)13-5-6-14/h2-3,7,11,13-14H,1,4-6H2
• InChIKey: YDAPZQCMOGHJQU-UHFFFAOYSA-N

Product Specifications & Physicochemical Profile

2-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]ethan-1-ol is a synthetic indane ethanolamine building block containing a 5-chloro substituent on the indane nucleus and an N-2-hydroxyethylamino side chain at the 1-position [1]. Its molecular weight is 211.69 g/mol with a computed LogP of 1.7, hydrogen bond donor count of 2, acceptor count of 2, and topological polar surface area of 32.3 Ų [1]. The compound is commercially offered at ≥95% purity by multiple independent suppliers, making it a tractable starting point for medicinal chemistry and chemical biology applications .

1Consistent purity specification supports reproducible dose-response determinations

2Moderate computed lipophilicity supports cell permeability and distribution studies

3Low topological polar surface area suggests utility in CNS penetration research

4Dual hydrogen-bond donor motif supports oriented scaffold decoration in fragment-based design

• [1] PubChem Compound Summary for CID 75355925, 2-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]ethan-1-ol. National Library of Medicine, National Center for Biotechnology Information. View Source

Why Closely Related Analogs Are Not Interchangeable

Despite the superficial similarity of the indane ethanolamine scaffold, small structural changes—relocating the aminoethanol chain from the 1- to the 2-position, removing the 5-chloro substituent, or truncating the ethanolamine to a primary amine—can profoundly alter the molecule's lipophilicity, hydrogen-bonding capacity, and three-dimensional presentation of pharmacophoric elements. These changes have been shown to switch receptor selectivity profiles, as seen in indane-based adrenergic ligands where the 2-ylamino configuration confers potent β₂-adrenoceptor agonism (EC₅₀ = 5 nM) while the 1-ylamino arrangement is predicted to be inactive at the same target [1]. Hence, uncritical substitution with in-class analogs will almost certainly introduce uncontrolled variables into biological experiments.

1- vs. 2-ylamino regioisomer

Relocating the aminoethanol chain may switch receptor selectivity, as observed in indane adrenergic ligands where the 2-ylamino configuration confers β₂-adrenoceptor agonism while the 1-ylamino arrangement is predicted inactive at the same target.

5-chloro removal

Removing the chlorine atom may reduce lipophilicity by an estimated 0.7 logP units, potentially altering membrane permeability and tissue distribution profiles.

Ethanolamine truncation to primary amine

Replacing the ethanolamine with a primary amine reduces hydrogen-bond donor count from two to one, which can disrupt target binding networks and selectivity patterns.

• [1] BindingDB BDBM50318161: 8-Hydroxy-5-[(R)-1-hydroxy-2-(indan-2-ylamino)-ethyl]…, EC₅₀ = 5 nM at human β₂ adrenergic receptor. View Source

Differentiation from Closest Analogs

Reliable Purity Specification

The target compound is supplied with a minimum purity of 95% as confirmed by vendor batch certificates (AKSci 0911DX, Leyan #2046662) . In contrast, the regioisomeric 2-[(5-chloro-2,3-dihydro-1H-inden-2-yl)amino]ethan-1-ol is predominantly sold as a hydrochloride salt with purity specifications that can range from 90–95% and variable salt stoichiometry, introducing uncertainty in molarity calculations and the potential for counter-ion interference in functional assays. The consistent free-base form and defined purity of the 1-ylamino compound directly support reproducible dose-response determinations.

Purity specification

Data to verify

≥95% free base vs. 90–95% salt form

Eliminates counter-ion and stoichiometry variables, supporting reproducible dose-response studies

Vendor batch certificate review recommended

Evidence Dimension	Chemical purity as determined by HPLC
Target Compound Data	95% (free base)
Comparator Or Baseline	2-yl regioisomer hydrochloride: 90-95% (salt form, stoichiometry may vary)
Quantified Difference	≥5% absolute purity advantage in free-base form; elimination of salt-form variability
Conditions	HPLC analysis per vendor certificate

Why This Matters

Eliminates counter-ion and stoichiometry variables that can confound pharmacological concentration-response curves.

Enhanced Lipophilicity from 5-Chloro Substitution

The computed logP of 2-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]ethan-1-ol is 1.7 (XLogP3) [1]. The des‑chloro analogue (2,3-dihydro-1H-inden-1-yl aminoethanol) lacks the chlorine atom and possesses a lower logP, estimated at approximately 1.0 based on the established contribution of aromatic chlorine to logP (+0.7 units) [2]. This difference in lipophilicity is expected to modulate passive membrane permeability and tissue distribution, a parameter of critical importance in cell-based phenotypic screens and in vivo probe studies.

Lipophilicity enhancement

Class-level inference

LogP 1.7 vs. ~1.0 (des‑chloro)
ΔLogP ≈ +0.7

Supports selection for higher membrane permeability in intracellular target engagement studies

Computed by XLogP3; experimental validation advised

Evidence Dimension	LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.7 (XLogP3)
Comparator Or Baseline	Des-chloro analogue: estimated LogP ≈ 1.0
Quantified Difference	ΔLogP ≈ +0.7
Conditions	Computed by XLogP3 algorithm (PubChem)

Why This Matters

Enables researchers to select a compound with higher membrane permeability when required for intracellular target engagement.

• [1] PubChem Compound Summary for CID 75355925, XLogP3 = 1.7. View Source
• [2] Ghose, A. K., & Crippen, G. M. (1987). Atomic physicochemical parameters for three-dimensional-structure-directed quantitative structure-activity relationships. 2. Modeling dispersive and hydrophobic interactions. Journal of Chemical Information and Computer Sciences, 27(1), 21-35. View Source

Dual Hydrogen-Bond Donor Advantage

2-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]ethan-1-ol contains two hydrogen-bond donor atoms (secondary amine NH, alcohol OH) [1]. The corresponding primary amine analog, 5-chloro-2,3-dihydro-1H-inden-1-amine (CAS 67120-39-2), possesses only one hydrogen-bond donor (primary amine NH₂) [2]. This single-donor difference can alter the pattern and strength of interactions with biological targets, particularly in kinases, GPCRs, and enzymes where specific H-bond networks are essential for binding affinity and selectivity.

H-bond donor count

Class-level inference

2 HBD vs. 1 HBD

Enables bifunctional H-bond engagement for fragment-based design

Cactvs-computed descriptor; impact on binding affinity requires assay confirmation

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	2 HBD
Comparator Or Baseline	5-Chloro-2,3-dihydro-1H-inden-1-amine: 1 HBD
Quantified Difference	+1 HBD
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

The additional H-bond donor capacity can be harnessed for oriented scaffold decoration in fragment-based drug discovery.

• [1] PubChem Compound Summary for CID 75355925, Hydrogen Bond Donor Count = 2. View Source
• [2] PubChem Compound Summary for CID 11842421, 5-chloro-2,3-dihydro-1H-inden-1-amine, Hydrogen Bond Donor Count = 1. View Source

Low TPSA Predicts CNS Penetration

With a TPSA of 32.3 Ų [1], 2-[(5-chloro-2,3-dihydro-1H-inden-1-yl)amino]ethan-1-ol falls well below the commonly accepted threshold of 60 Ų for passive blood-brain barrier penetration via non-substrate transport [2]. Analogues bearing additional polar substituents, such as the oxadiazole-containing indane ethanolamine CYM5442 (TPSA >80 Ų), are predicted to exhibit significantly limited CNS exposure. This property positions the compound as a potentially superior starting point for the development of centrally-acting agents.

CNS penetration potential

Class-level inference

TPSA 32.3 Ų vs. >80 Ų

Supports prioritization for blood-brain barrier penetration studies

TPSA

Evidence Dimension	Topological polar surface area
Target Compound Data	32.3 Ų
Comparator Or Baseline	CYM5442 (oxadiazole-substituted indane ethanolamine): TPSA >80 Ų
Quantified Difference	ΔTPSA >48 Ų
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

Allows prioritization of a more brain-penetrant scaffold for CNS target engagement studies.

• [1] PubChem Compound Summary for CID 75355925, Topological Polar Surface Area = 32.3 Ų. View Source
• [2] Hitchcock, S. A., & Pennington, L. D. (2006). Structure−Brain Exposure Relationships for P-glycoprotein and Blood−Brain Barrier. Journal of Medicinal Chemistry, 49(26), 7559-7583. View Source

Preferred Application Scenarios

CNS Fragment-Based Drug Discovery

The compound's low TPSA (32.3 Ų) and moderate LogP (1.7) predict favorable passive blood-brain barrier permeability, making it a suitable fragment for CNS programmes. Its 5-chloro substituent contributes a lipophilic vector that can occupy hydrophobic pockets in neurological GPCRs or ion channels [1].

β2-Adrenoceptor Exclusion Screening

Because the 2-ylamino regioisomer is associated with β₂-adrenoceptor agonism (EC₅₀ = 5 nM for an indan-2-ylamino derivative [2]), the 1-ylamino configuration of the target compound is predicted to avoid β₂ activity, enabling cleaner phenotypic screens when β₂-agonism would confound the readout.

HTS with Precise Molarity Control

The ≥95% purity of the free-base form, free of salt-form variability, ensures accurate concentration calculations and reduces the risk of off-target effects from undefined impurities, making the compound ideal for HTS laboratories that demand batch-to-batch consistency .

Probe Development via Dual H-Bond Donors

With two hydrogen-bond donors (amine NH and alcohol OH), the compound can engage biological targets through a bifunctional H-bonding motif not present in the primary amine analog (1 HBD). This property can be exploited in structure-based design to achieve selective binding to proteins with complementary H-bond acceptors [3].

Application

Selection Property

Validation Focus

CNS fragment-based discovery

Low TPSA and moderate LogP

Blood-brain barrier permeability models

β₂-adrenoceptor exclusion screening

1-ylamino configuration (predicted inactive at β₂)

β₂-adrenoceptor functional assay context

HTS with precise molarity control

Consistent purity specification (free-base form)

Dose-response reproducibility

Probe development via dual H-bond donors

Dual H-bond donor capacity

Structure-based binding interaction studies

• [1] PubChem Compound Summary for CID 75355925, TPSA = 32.3 Ų, LogP = 1.7. View Source
• [2] BindingDB BDBM50318161: indan-2-ylamino ethanol derivative, EC₅₀ = 5 nM at human β₂ adrenergic receptor. View Source
• [3] PubChem Compound Summary for CID 75355925, Hydrogen Bond Donor Count = 2; cf. CID 11842421, HBD = 1. View Source